Cas no 1864055-83-3 (N-Methyl-2-((4-methylthiazol-2-yl)thio)ethan-1-amine hydrochloride)

• Product Name: N-Methyl-2-((4-methylthiazol-2-yl)thio)ethan-1-amine hydrochloride
• CAS No: 1864055-83-3
• MF: C₇H₁₃ClN₂S₂
• MW: 224.774517774582
• MDL: MFCD28125934
• CID: 5048417
• PubChem ID: 86262308
• Update Time: 2025-05-20

N-Methyl-2-((4-methylthiazol-2-yl)thio)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-((4-methylthiazol-2-yl)thio)ethan-1-amine hydrochloride
• N-methyl-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]ethanamine;hydrochloride
• N-Methyl-2-((4-methylthiazol-2-yl)thio)ethan-1-amine hydrochloride

• MDL： MFCD28125934
• Inchi： 1S/C7H12N2S2.ClH/c1-6-5-11-7(9-6)10-4-3-8-2;/h5,8H,3-4H2,1-2H3;1H
• InChI Key： JVKHPSCJERZJKR-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NC(C)=CS1)CCNC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Topological Polar Surface Area: 78.5

Experimental Properties

• Color/Form: No data avaiable

N-Methyl-2-((4-methylthiazol-2-yl)thio)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-Methyl-2-((4-methylthiazol-2-yl)thio)ethan-1-amine hydrochloride

N-Methyl-2-((4-methylthiazol-2-yl)thio)ethan-1-amine hydrochloride: A Comprehensive Overview

N-Methyl-2-((4-methylthiazol-2-yl)thio)ethan-1-amine hydrochloride, with CAS No. 1864055-83-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiazole ring, a sulfur atom, and an amine group. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The thiazole ring in this compound is a key structural feature that contributes to its reactivity and biological activity. Thiazoles are heterocyclic compounds known for their stability and ability to participate in various chemical reactions. The methyl group attached to the thiazole ring further enhances the molecule's properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of N-Methyl-2-((4-methylthiazol-2-yl)thio)ethan-1-amine hydrochloride as a precursor for the synthesis of bioactive compounds. Researchers have explored its role in the development of new drugs targeting various therapeutic areas, including inflammation, neurodegenerative diseases, and cancer. The compound's ability to act as a scaffold for attaching different functional groups has made it a popular choice in medicinal chemistry.

In terms of synthesis, N-Methyl-2-((4-methylthiazol-2-yl)thio)ethan-1-amine hydrochloride can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. These methods allow for precise control over the molecule's structure, enabling the creation of derivatives with tailored properties. The use of modern techniques such as microwave-assisted synthesis has further streamlined the production process, making it more efficient and scalable.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability. This form ensures that the compound can be effectively formulated into various drug delivery systems, including tablets, capsules, and injectables. Its compatibility with different excipients and its ability to withstand harsh manufacturing conditions make it a reliable choice for large-scale production.

From an analytical standpoint, N-Methyl-2-( (4-methylthiazol - 2 - yl ) thio ) ethan - 1 - amine hydrochloride has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses have provided detailed insights into its molecular structure, purity, and stability under different conditions. Such data are crucial for ensuring the quality and consistency of the compound in both research and industrial settings.

Looking ahead, ongoing research is focused on exploring the biological activity of this compound in greater depth. Preclinical studies are being conducted to evaluate its efficacy against various disease models, with promising results reported in early-stage trials. Additionally, efforts are underway to optimize its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), to improve its suitability as a drug candidate.

In conclusion,N-Methyl - 2 - ( (4 - methyl thiazol - 2 - yl ) thio ) ethan - 1 - amine hydrochloride is a versatile and valuable compound with significant potential in the fields of organic chemistry and pharmacology. Its unique structure, combined with its ability to serve as a versatile building block for drug discovery efforts,makes it an important subject of ongoing research.